Cas no 57554-78-6 (5-Nitroisoquinoline-n-oxide)

5-Nitroisoquinoline-n-oxide structure
5-Nitroisoquinoline-n-oxide structure
Product Name:5-Nitroisoquinoline-n-oxide
CAS No:57554-78-6
MF:C9H6N2O3
MW:190.15554189682
CID:2189630
PubChem ID:12395395
Update Time:2025-04-21

5-Nitroisoquinoline-n-oxide Chemical and Physical Properties

Names and Identifiers

    • 5-Nitroisoquinoline-n-oxide
    • 5-nitro-2-oxidoisoquinolin-2-ium
    • 57554-78-6
    • 5-nitroisoquinoline-2-oxide
    • DB-317775
    • SCHEMBL3939115
    • WBAQSNZRHXVIOH-UHFFFAOYSA-N
    • AKOS006279251
    • DTXSID10496197
    • 5-nitroisoquinoline 2-oxide
    • 5-Nitro-2-oxo-2lambda~5~-isoquinoline
    • Inchi: 1S/C9H6N2O3/c12-10-5-4-8-7(6-10)2-1-3-9(8)11(13)14/h1-6H
    • InChI Key: WBAQSNZRHXVIOH-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CC2C(=CC=CC=2C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 190.03784206Da
  • Monoisotopic Mass: 190.03784206Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 71.3Ų
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